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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565

In the competitive landscape of agricultural production, effective and economical weed
management is a cornerstone of profitability. Sebuthylazine, a member of the triazine class of
herbicides, presents a valuable tool for growers. This guide provides a comprehensive
evaluation of the cost-effectiveness of Sebuthylazine in weed management, primarily in maize
cultivation, by comparing its performance with common alternatives. The information presented
herein is intended for researchers, scientists, and agricultural professionals, synthesizing data
from various experimental studies to facilitate informed decision-making.

Performance and Cost-Effectiveness at a Glance

Sebutylazine demonstrates comparable efficacy to its chemical analog, atrazine, and other
commonly used herbicides in controlling a broad spectrum of broadleaf weeds and some
grasses in maize. Its cost-effectiveness is influenced by application rates, the specific weed
spectrum, and prevailing market prices of herbicides. The following tables summarize
guantitative data from various studies to provide a clear comparison of Sebuthylazine's
performance against its alternatives.

Table 1: Comparative Efficacy of Sebuthylazine and Alternatives on Key Weed Species in

Maize
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retroflexus) um album)
Control (%) Control (%)
1.8 L/ha
Sebutylazine (formulated >90 >90 Variable
product)
1.0-2.0L/ha
Atrazine (formulated High High Moderate [1][2]
product)
Mesotrione +  Standard ) ) )
High High High
S-metolachlor Rate
Nicosulfuron 35-70g/ha Low Low High [3]
0.6-1.5L/ha
2,4-D (formulated High High Low [4]
product)
125 g/l + 50
Sebutylazine g/l
_ 81.94-92.77 - - [4]
+ Mesotrione (formulated
product)
Sebutylazine
Standard
+ S- 59.70 - 66.30 - - [4]
Rate
metolachlor
Table 2: Impact on Maize Yield
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Herbicide/Treatmen

Maize Yield (kg

Yield Increase vs.

Reference
t ha=?) Weedy Check (%)
Sebutylazine (1.8 Not specified, but led 20 - 30
L/ha) to 20-30% increase
No significant
Atrazine difference from - [11[2]
Sebuthylazine
] High, comparable to
Mesotrione + S- )
other effective -
metolachlor
treatments
25.7 - 62.2% lower
Weedy Check than effective 0 [2]

treatments

Table 3: Estimated Cost Comparison of Herbicide Treatments in Maize
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. Estimated Cost per .
Herbicide/Treatment Assumptions
Hectare (USD)

Based on an estimated price of
_ 15-15-
Sebutylazine (500 SC) $20 - $35
25/L and an application rate of
1.5 L/ha.

Based on an estimated price of
_ 12-12-
Atrazine (500 SC) $18 - $30
20/L and an application rate of
1.5 L/ha.

Based on an estimated price of
, 70 - 70—
Mesotrione (480 SC) $30 - $50
90/gallon and a use rate of 6

oz/acre.

Based on a price of
Nicosulfuron (75% WDG) $25 - $40 ~$17/ounce and a use rate of
1 oz/acre.

Based on a price of
2,4-D Amine $10 - $20 ~$25/gallon and a use rate of 1

quart/acre.

Disclaimer: Herbicide prices are subject to significant fluctuation based on manufacturer,
retailer, location, and volume of purchase. The costs presented are estimates based on publicly
available online prices in late 2025 and should be used for comparative purposes only.
Professionals should consult with local suppliers for accurate pricing.

Experimental Protocols

The data presented in this guide are derived from field and laboratory experiments. Below are
detailed methodologies for key experimental procedures cited.
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Herbicide Efficacy and Crop Yield Trials in Maize

A common experimental design to evaluate the efficacy of herbicides and their impact on crop
yield involves randomized complete block designs with multiple replications.

o Experimental Setup:
o Plot Size: Typically 10 x 35 feet.
o Replications: Four replications for each treatment to ensure statistical validity.

o Treatments: Include a weedy check (no herbicide), a weed-free control (manual weeding),
Sebuthylazine at various application rates, and comparative herbicide treatments (e.g.,
Atrazine, Mesotrione + S-metolachlor, Nicosulfuron, 2,4-D).

o Application: Herbicides are applied using a calibrated sprayer to ensure uniform coverage.
Pre-emergence herbicides are applied before crop and weed emergence, while post-
emergence herbicides are applied at a specific growth stage of the weeds and crop.

o Data Collection:

o Weed Control Efficacy: Assessed visually as a percentage of weed control compared to
the weedy check at specific intervals after application (e.g., 14, 28, and 56 days). Weed
density (number of weeds per square meter) and weed biomass (dry weight of weeds per

square meter) are also measured.

o Crop Phytotoxicity: Visual assessment of crop injury on a scale of 0% (no injury) to 100%
(crop death) at regular intervals after application.

o Crop Yield: At maturity, the central rows of each plot are harvested, and the grain yield is
determined and adjusted to a standard moisture content.

Mode of Action: Photosystem Il Inhibition

Sebutylazine, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible
plants. Specifically, it targets Photosystem Il (PSll), a key protein complex in the chloroplasts.
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Sebutylazine P680

Blocks Electron Transfer

Click to download full resolution via product page

This blockage leads to a buildup of highly reactive molecules within the chloroplast, causing
oxidative damage to cell membranes and ultimately leading to weed death.

Experimental Workflow for Herbicide Evaluation

The process of evaluating a new herbicide like Sebuthylazine for its cost-effectiveness
involves a structured workflow from laboratory studies to large-scale field trials.
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Conclusion

Sebutylazine is a cost-effective option for weed management in maize, demonstrating efficacy
comparable to atrazine and other standard herbicides against many key broadleaf weeds. Its
performance against grass weeds can be more variable, and tank-mixing with other herbicides
may be necessary for broad-spectrum control. The ultimate cost-effectiveness of
Sebuthylazine will depend on local weed pressure, herbicide pricing, and the potential for
increased crop yield. As with all herbicides, proper stewardship, including adherence to
recommended application rates and integrated weed management practices, is crucial to
ensure long-term efficacy and sustainability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Herbicide terbuthylazine 500g/I sc, 50% sc with good price [rayfull.net]

2. 2,4-D Range & Pasture Herbicides | Forestry Distributing North America's Forest Products
Leader [forestrydistributing.com]

3. Herbicides Nicosulfuron Price 95%Tc, 75%Wdg, 40g/L Sc [rayfull.net]

4. ojcompagnie.com [ojcompagnie.com]

To cite this document: BenchChem. [Evaluating the Cost-Effectiveness of Sebuthylazine in
Weed Management: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b166565#evaluating-the-cost-effectiveness-of-
sebuthylazine-in-weed-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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